![molecular formula C6H8ClN3 B2668962 3-Chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine CAS No. 1398534-61-6](/img/structure/B2668962.png)
3-Chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine is a chemical compound with the CAS Number: 1398534-61-6 . It has a molecular weight of 157.6 and its linear formula is C6H8ClN3 . It is a white to yellow solid .
Synthesis Analysis
The synthesis of this compound and similar compounds has been elaborated in the field of medicinal chemistry . The methods provide quick and multigram access to the target derivatives starting from commercially available nonexpensive reagents . The approaches were used to create a small library of the triazolopyrazines with a variety of substituents in position 3 .Molecular Structure Analysis
The molecular structure of this compound is based on a [1,2,4]triazolo[4,3-a]pyrazine platform . This structure is considered a “privileged structure” in medicinal chemistry, providing potent ligands for numerous receptors .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include interactions with a diversity of hydrazines or hydrazine hydrochlorides . These reactions lead to the formation of intermediates, which are then subjected to cyclization with esters of fluorinated acids or activated carbonyl compounds .Physical And Chemical Properties Analysis
This compound is a white to yellow solid . It has a molecular weight of 157.6 .Scientific Research Applications
Synthesis and Chemical Reactivity
- Research has shown efficient methods for synthesizing [1,2,4]triazolo[4,3-a]pyridines, indicating their potential in creating a variety of chemical compounds. For instance, a palladium-catalyzed chemoselective monoarylation of hydrazides was utilized for synthesizing 20 analogues of [1,2,4]triazolo[4,3-a]pyridines with diverse substituents at the 3-position, demonstrating the compound's versatility in chemical synthesis (Reichelt et al., 2010).
Structural and Crystallographic Studies
- Crystallographic studies have been conducted to understand the structural properties of triazolopyridine compounds. For example, the crystal structure of an antifungal triazolopyridine compound was determined, showcasing its potential biological applications (Wang et al., 2018).
Pharmaceutical Applications
- Some triazolopyridine derivatives have been identified as novel anti-diabetes drug leads, stimulating glucagon-like peptide-1 (GLP-1) secretion. This highlights their potential in developing new treatments for diabetes (Mishchuk et al., 2016).
Antimicrobial and Antioxidant Activity
- The synthesis and in vitro screening of triazolopyridine derivatives have revealed antimicrobial and antioxidant activities, suggesting their utility in creating new antimicrobial agents (Flefel et al., 2018).
Future Directions
The future directions for the study of 3-Chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine and similar compounds involve further synthetic applications of the library members for medicinally oriented synthesis . There is also potential for further exploration of the relationships between the structure of the heterocyclic scaffolds and their antimicrobial properties .
properties
IUPAC Name |
3-chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3/c7-6-9-8-5-3-1-2-4-10(5)6/h1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFTYXETUCVASIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=NN=C2Cl)C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1398534-61-6 |
Source
|
Record name | 3-chloro-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.